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Compound of Interest

Compound Name: Dimethyl 2,4-dioxopentanedioate

CAS No.: 162253-71-6

Cat. No.: B3048244

Get Quote

SOP: Proper Disposal of Dimethyl 2,4-
dioxopentanedioate
Part 1: Executive Summary & Immediate Action
Dimethyl 2,4-dioxopentanedioate (CAS: 162253-71-6) is a specialized polycarbonyl building

block. Unlike its common isomer (Dimethyl 1,3-acetonedicarboxylate), this compound features

a 1,3-diketone motif flanked by ester groups, increasing its susceptibility to hydrolysis and

enolization.

Critical Disposal Directive:

Primary Disposal Path: High-Temperature Incineration (HTI) via a licensed hazardous waste

contractor.

Drain Disposal:STRICTLY PROHIBITED. Do not discharge into municipal sewer systems

due to potential aquatic toxicity and hydrolysis byproducts.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3048244#bc-rfq
https://www.benchchem.com/product/b3048244/docs?utm_src=pdf-body#dimethyl-2-4-dioxopentanedioate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Segregate from Strong Oxidizers (e.g., nitric acid, peroxides) and Strong Bases

(e.g., NaOH, amines) to prevent exothermic decomposition.

Part 2: Chemical Profile & Hazard Identification
To ensure the waste manifest is accurate, verify the chemical identity against the table below.

Confusion with the 3-oxo isomer is common.

Parameter Specification Notes

Chemical Name
Dimethyl 2,4-

dioxopentanedioate

Not Dimethyl 1,3-

acetonedicarboxylate

CAS Number 162253-71-6
Verify CAS on container label.

[1]

Molecular Formula C₇H₈O₆ MW: 188.13 g/mol

Physical State
Viscous Liquid / Low-melting

Solid
May crystallize upon storage.

Flash Point > 110°C (Predicted)
Not typically classified as D001

(Ignitable) unless in solvent.

Reactivity Moisture Sensitive
Hydrolyzes to methanol and

keto-acids.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.)[2]

Wear Nitrile gloves and safety

goggles.

Part 3: Waste Stream Classification & Segregation
Proper segregation is the primary defense against unexpected laboratory accidents. This

compound contains active methylene protons (enolizable), making it reactive toward bases.

Disposal Decision Tree
The following logic gate determines the correct waste stream for your specific sample.
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Waste: Dimethyl 2,4-dioxopentanedioate

Is the substance pure?

Is it dissolved in solvent?

No (Solution)

Stream A: Non-Regulated Organic
(Label: Non-Hazardous Organic Waste)

Yes (Solid/Neat Liquid)

Is solvent Halogenated?
(DCM, Chloroform)

Stream B: Flammable Solvent Waste
(RCRA Code: D001)

No (e.g., Acetone, MeOH)

Stream C: Halogenated Solvent Waste
(RCRA Code: F002)

Yes

Click to download full resolution via product page

Figure 1: Segregation logic for assigning the correct waste stream based on solvent

composition.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Small Scale (Lab Bench < 500 mL)
Context: Expired reagents or reaction leftovers in round-bottom flasks.

Stabilization: If the material is old or has formed crystals (peroxides are unlikely but possible

in ether solvents), test for peroxides if applicable. For the neat chemical, no stabilization is

needed.

Transfer:
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Dissolve viscous residues in a minimal amount of Acetone or Ethyl Acetate.

Transfer the solution to a High-Density Polyethylene (HDPE) or Amber Glass waste

container.

Labeling:

Apply a hazardous waste label.

Constituents: Write "Dimethyl 2,4-dioxopentanedioate (5%), Acetone (95%)".

Hazard Checkbox: Check "Irritant" and "Flammable" (due to acetone).

Storage: Cap tightly to prevent moisture entry (hydrolysis releases methanol). Store in the

Satellite Accumulation Area (SAA) until pickup.

Scenario B: Spill Cleanup (Immediate Response)
Context: Accidental breakage of a glass bottle containing the neat liquid.

Isolate: Evacuate the immediate area (3-meter radius). Alert nearby personnel.

PPE: Don Nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Absorb:

Use Vermiculite or Universal Absorbent Pads.

Do not use paper towels alone, as high concentrations can degrade cellulose.

Neutralize (Optional): If a large quantity (>1L) is spilled, treat the absorbent mixture with

dilute Sodium Carbonate (soda ash) to neutralize any hydrolyzed acid byproducts.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty waste bag. Label as

"Debris contaminated with Dimethyl 2,4-dioxopentanedioate."

Scenario C: Large Scale (Process Waste > 5 L)
Context: Pilot plant or scale-up operations.
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Bulking: Do not mix with aqueous waste streams. Bulk into dedicated 20L solvent drums

(steel or HDPE).

Manifesting:

DOT Shipping Name: Waste Environmentally Hazardous Substance, Liquid, N.O.S. (if

aquatic toxicity data is assumed) OR Waste Combustible Liquid, N.O.S.

Profile: List as "High BTU Organic Waste" intended for fuel blending or incineration.

Part 5: Regulatory Compliance & Documentation
Adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory for US-

based laboratories.

RCRA Status: Dimethyl 2,4-dioxopentanedioate is not a P-listed or U-listed waste.[3]

However, it must be characterized based on its properties (ignitability, corrosivity, reactivity,

toxicity).

Waste Code Assignment:

Pure Substance: Generally non-hazardous waste code (unless state-specific regulations

apply), but typically managed as Class 9 (Miscellaneous) for transport due to

environmental precautions.

In Solvent: Adopt the codes of the solvent (e.g., D001 for Acetone, F002 for Methylene

Chloride).

Part 6: References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 15120462, Dimethyl 2,4-dioxopentanedioate. Retrieved from [Link]

US Environmental Protection Agency.Defining Hazardous Waste: Listed, Characteristic and

Mixed Radiological Wastes. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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